Cas no 5371-26-6 (2H-Fluoreno[1,9-ef]-1,4-diazepine,3-(ethylamino)-, 1-oxide, monohydrochloride (8CI))

• Product Name: 2H-Fluoreno[1,9-ef]-1,4-diazepine,3-(ethylamino)-, 1-oxide, monohydrochloride (8CI)
• CAS No: 5371-26-6
• MF: C₁₆H₁₃N₅O₅S
• MW: 387.369921445847
• CID: 381017
• PubChem ID: 5236884
• Update Time: 2025-04-19

2H-Fluoreno[1,9-ef]-1,4-diazepine,3-(ethylamino)-, 1-oxide, monohydrochloride (8CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Fluoreno[1,9-ef]-1,4-diazepine,3-(ethylamino)-, 1-oxide, monohydrochloride (8CI)
• N-(2-methoxy-5-nitrophenyl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• 5371-26-6
• DTXSID90412239

• Inchi： 1S/C16H13N5O5S/c1-25-13-3-2-11(21(23)24)8-12(13)18-14(22)9-27-16-20-19-15(26-16)10-4-6-17-7-5-10/h2-8H,9H2,1H3,(H,18,22)
• InChI Key： VNULLIOXFJPSLT-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CN=CC=2)O1)CC(NC1C=C(C=CC=1OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 387.06389
• Monoisotopic Mass: 387.063739
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161
• XLogP3: 1.9

Experimental Properties

• Density: 1.51
• Refractive Index: 1.672
• PSA: 133.28